Cas no 71703-04-3 (2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl-)
![2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl- structure](https://www.kuujia.com/scimg/cas/71703-04-3x500.png)
2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl-
- 4-amino-1-methyl-3H-imidazo[4,5-c]pyridin-2-one
- 4-amino-1-methyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one
- SCHEMBL6700126
- DTXSID40497874
- EN300-7473123
- Z1216815189
- Oprea1_056429
- 4-Amino-1-methyl-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
- 4-Amino-1-methyl-1H-imidazo[4,5-c]pyridin-2(3H)-one
- FT-0765536
- IIPWPPGQGGYWHW-UHFFFAOYSA-N
- AKOS022636732
- 4-Amino-1-methyl-1H-imidazo[4,5-c]pyridin-2-ol
- 4-amino-1-methylimidazo[4,5-c]pyridin-2-one
- 71703-04-3
-
- Inchi: InChI=1S/C7H8N4O/c1-11-4-2-3-9-6(8)5(4)10-7(11)12/h2-3H,1H3,(H2,8,9)(H,10,12)
- InChI Key: IIPWPPGQGGYWHW-UHFFFAOYSA-N
- SMILES: CN1C2=C(C(=NC=C2)N)NC1=O
Computed Properties
- Exact Mass: 164.06994
- Monoisotopic Mass: 164.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.2Ų
- XLogP3: -0.7
Experimental Properties
- PSA: 71.25
2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-7473123-0.25g |
4-amino-1-methyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one |
71703-04-3 | 95% | 0.25g |
$920.0 | 2023-07-07 | |
Enamine | EN300-7473123-10.0g |
4-amino-1-methyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one |
71703-04-3 | 95% | 10.0g |
$7988.0 | 2023-07-07 | |
Enamine | EN300-30854413-0.05g |
4-amino-1-methyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one |
71703-04-3 | 95% | 0.05g |
$493.0 | 2024-05-23 | |
Enamine | EN300-30854413-2.5g |
4-amino-1-methyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one |
71703-04-3 | 95% | 2.5g |
$3641.0 | 2024-05-23 | |
Enamine | EN300-30854413-0.25g |
4-amino-1-methyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one |
71703-04-3 | 95% | 0.25g |
$920.0 | 2024-05-23 | |
Enamine | EN300-7473123-0.5g |
4-amino-1-methyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one |
71703-04-3 | 95% | 0.5g |
$1449.0 | 2023-07-07 | |
Enamine | EN300-7473123-2.5g |
4-amino-1-methyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one |
71703-04-3 | 95% | 2.5g |
$3641.0 | 2023-07-07 | |
1PlusChem | 1P01HAAV-50mg |
2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl- |
71703-04-3 | 95% | 50mg |
$672.00 | 2024-04-21 | |
1PlusChem | 1P01HAAV-5g |
2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl- |
71703-04-3 | 95% | 5g |
$6721.00 | 2024-04-21 | |
Aaron | AR01HAJ7-1g |
2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl- |
71703-04-3 | 95% | 1g |
$2579.00 | 2025-02-14 |
2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl- Related Literature
-
Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
-
2. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
-
Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
-
Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
-
Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
Additional information on 2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl-
Comprehensive Overview of 2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl- (CAS No. 71703-04-3)
The compound 2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl- (CAS No. 71703-04-3) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[4,5-c]pyridine core, makes it a valuable scaffold for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating biological pathways, particularly in the fields of oncology and neurology.
One of the key features of 4-amino-1,3-dihydro-1-methyl-2H-imidazo[4,5-c]pyridin-2-one is its ability to interact with enzymes and receptors involved in cellular signaling. This property has sparked interest in its use as a building block for small-molecule inhibitors and therapeutic agents. Recent studies have explored its role in targeting specific protein kinases, which are critical in diseases like cancer and inflammatory disorders. The compound's amino and methyl functional groups further enhance its versatility in chemical modifications.
In the context of current research trends, CAS No. 71703-04-3 aligns with the growing demand for precision medicine and personalized therapeutics. Scientists are investigating its potential as a bioactive intermediate in the synthesis of novel drugs. Additionally, its stability and solubility profile make it a promising candidate for drug formulation and delivery systems. These attributes are particularly relevant in the era of AI-driven drug discovery, where computational models are used to predict compound efficacy and safety.
The synthesis of 2H-Imidazo[4,5-c]pyridin-2-one derivatives has also gained attention in green chemistry initiatives. Researchers are exploring eco-friendly methods to produce this compound, reducing waste and energy consumption. This aligns with global efforts to promote sustainable pharmaceutical manufacturing. Furthermore, its potential applications in neurodegenerative disease research have been highlighted, as it may influence pathways related to cognitive function and neuroprotection.
From a commercial perspective, 71703-04-3 is available through specialized chemical suppliers, catering to the needs of academic and industrial laboratories. Its purity and quality are critical for reproducible research outcomes, emphasizing the importance of good laboratory practices (GLP) and quality control (QC) standards. As interest in imidazo[4,5-c]pyridine-based compounds grows, this molecule is likely to play a pivotal role in future drug development pipelines.
In summary, 2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl- represents a fascinating area of study with broad implications for medicine and biotechnology. Its structural uniqueness and functional adaptability position it as a key player in advancing innovative therapies and scientific breakthroughs. As research continues, this compound may unlock new possibilities for treating complex diseases and improving human health.
71703-04-3 (2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-1-methyl-) Related Products
- 1105198-74-0(2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide)
- 886366-50-3(1-(2-Fluorophenyl)cyclopropanamine)
- 1697167-32-0((3,4-dibromophenyl)methanesulfonamide)
- 1546454-52-7(6-chloro-N-(pyridin-4-yl)methylpyridin-3-amine)
- 1703997-26-5(N-(5-methyl-1,3-thiazol-2-yl)methylprop-2-enamide)
- 952968-85-3(N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide)
- 2228430-38-2(1-bromo-3-chloro-5-(prop-2-yn-1-yl)benzene)
- 1807214-87-4(Methyl 4-chloro-3-cyano-2-nitrobenzoate)
- 2171910-83-9(4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid)
- 1404193-86-7(1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene)



